Cas no 1448034-86-3 (2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide)
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[[3,4-dihydro-4-oxo-3-[2-(1-pyrrolidinyl)ethyl]-1-phthalazinyl]methyl]-2-methoxy-
- 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide
-
- Inchi: 1S/C18H24N4O3/c1-25-13-17(23)19-12-16-14-6-2-3-7-15(14)18(24)22(20-16)11-10-21-8-4-5-9-21/h2-3,6-7H,4-5,8-13H2,1H3,(H,19,23)
- InChI Key: XITGFANFXBGKGC-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)N(CCN2CCCC2)N=1)(=O)COC
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-2809-2μmol |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-5μmol |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-10μmol |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-20μmol |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-1mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2758-2809-2mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-3mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-4mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2758-2809-5mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2758-2809-10mg |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide |
1448034-86-3 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide
Introduction to 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 1448034-86-3 represents a fascinating molecule in the realm of chemical biology, particularly within the domain of drug discovery and development. 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide is a structurally complex entity that has garnered attention due to its potential pharmacological properties. This introduction aims to delve into the molecular characteristics, biological relevance, and emerging applications of this compound, contextualizing its role within contemporary research.
At its core, 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide belongs to a class of heterocyclic compounds that are known for their diverse biological activities. The presence of multiple functional groups, including a phthalazine ring system and an amide moiety, contributes to its unique chemical profile. These structural features not only influence its solubility and stability but also play a crucial role in determining its interaction with biological targets.
The phthalazine core is particularly noteworthy, as it is a scaffold that has been extensively studied in medicinal chemistry. Phthalazines exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide, particularly the 2-methoxy group and the N-substituent, further modulates its biological activity. These modifications can enhance binding affinity to target proteins or enzymes, making the compound a promising candidate for therapeutic intervention.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of these computational techniques with experimental data has been instrumental in understanding the mechanism of action of 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide. Studies suggest that this compound may interact with enzymes involved in cellular signaling pathways relevant to diseases such as cancer and neurodegeneration.
In the context of oncology research, phthalazine derivatives have shown promise as inhibitors of kinases and other enzymes that drive tumor growth. The specific arrangement of atoms in 1448034-86-3 may allow it to disrupt aberrant signaling cascades by competing with natural substrates or by inducing conformational changes in target proteins. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain kinases, although further research is needed to validate these findings in vivo.
The amide group in the molecule also contributes to its potential therapeutic applications. Amides are well-known for their ability to enhance bioavailability and metabolic stability, making them favorable for drug development. The N-substituent linked to the phthalazine ring adds another layer of complexity, potentially influencing both the pharmacokinetic profile and the overall efficacy of the compound. This structural feature has been exploited in other drug candidates to improve solubility and reduce toxicity.
One of the most exciting aspects of working with compounds like 1448034-86-3 is the opportunity for structure-based drug design. By leveraging high-resolution crystal structures of protein targets or using homology modeling techniques, researchers can design analogs that are more potent or selective. The flexibility inherent in the phthalazine scaffold allows for numerous derivatization strategies, enabling fine-tuning of pharmacological properties.
The role of pyrrolidine derivatives in medicinal chemistry cannot be overstated. Pyrrolidines are common motifs in bioactive molecules due to their ability to mimic natural amino acid residues and form stable hydrogen bonds with biological targets. In 2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-y l)ethyl]-3,4-dihydrophthalazin -1 -yl}methyl)acetamide, the presence of a pyrrolidine ring at position 2 of the phthalazine core likely contributes to its binding affinity and specificity. This structural element has been successfully incorporated into numerous drug candidates across different therapeutic areas.
Recent publications have highlighted the importance of targeting protein-protein interactions (PPIs) as a strategy for developing novel therapeutics. Compounds like 1448034 -86 - 3 have the potential to disrupt PPIs by occupying interfaces between proteins involved in disease pathways. Such interactions are often difficult to modulate with small molecules but can be effectively targeted by molecules with appropriate scaffolds and functional groups.
The synthesis of complex molecules like 1448034 -86 - 3 presents both challenges and opportunities for synthetic chemists. Multi-step synthetic routes are typically required to construct the intricate core structures found in such compounds. Advances in synthetic methodology have made it possible to access previously inaccessible scaffolds more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing heterocyclic systems like phthalazines.
In conclusion,1448034 -86 - 3 represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. The compound's unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for further exploration in drug discovery programs targeting various diseases including cancer and neurodegenerative disorders . As research continues , it will be interesting to see how modifications based on initial findings will shape future therapeutic strategies .
1448034-86-3 (2-methoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)